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Compound of Interest

Compound Name: NMS-P515

Cat. No.: B15588095

Essential Safety and Handling Guide for NMS-
P515

This document provides crucial safety and logistical information for the handling and disposal
of NMS-P515, a potent and stereospecific PARP-1 inhibitor. The following procedural guidance
is intended for researchers, scientists, and drug development professionals to ensure safe
laboratory practices.

Overview of NMS-P515

NMS-P515 is a highly potent inhibitor of Poly (ADP-ribose) polymerase-1 (PARP-1), an enzyme
critical for DNA repair.[1][2] Its targeted mechanism of action makes it a valuable tool in cancer

research. However, its potency necessitates stringent handling protocols to minimize exposure

and ensure personnel safety.
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Property Value Reference
Target PARP-1 [1112]
Binding Affinity (Kd) 16 nM [1]

Cellular IC50 (Hela cells) 27 nM [1]

Form Typically a solid N/A
Storage (Lyophilized) -20°C, desiccated N/A
Storage (In solution) -20°C, use within 3 months N/A

Personal Protective Equipment (PPE)

Due to the potent nature of NMS-P515, a comprehensive PPE strategy is mandatory to prevent
dermal, ocular, and respiratory exposure.

Protection Type Specific Recommendations

Wear chemical-resistant gloves (e.g., nitrile) at
) all times. Inspect gloves for integrity before each
Hand Protection ] )
use. For extended handling, consider double-

gloving.

Chemical safety goggles or a face shield are
Eye Protection required to protect against splashes or airborne

particles.

A fully buttoned lab coat must be worn. For
Body Protection procedures with a high risk of splashes, a

chemically resistant apron is recommended.

For procedures that may generate dust or

aerosols (e.g., weighing, preparing concentrated
Respiratory Protection solutions), a certified respirator (e.g., N95 or

higher) should be used within a ventilated

enclosure.
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Handling and Operational Plan

Adherence to a strict operational plan is crucial for the safe handling of potent compounds like
NMS-P515.

3.1. Designated Work Area

 All work with NMS-P515 should be conducted in a designated area, such as a chemical
fume hood or a ventilated laminar flow enclosure, to minimize the risk of airborne exposure.

o The work surface should be covered with absorbent, disposable liners to contain any spills.
3.2. Weighing and Reconstitution

» Weighing of solid NMS-P515 should be performed in a ventilated balance enclosure or a
glove box to prevent the generation of airborne dust.

» Use dedicated, clearly labeled spatulas and weighing boats.
e When reconstituting the compound, add the solvent slowly to the solid to avoid splashing.
3.3. General Laboratory Workflow

The following diagram outlines a standard workflow for handling NMS-P515 in a research
setting.
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Experimental Workflow for NMS-P515 Handling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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